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Compound of Interest

Compound Name: Diniprofylline

Cat. No.: B1670689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fundamental principles

and methodologies for the synthesis and purification of Diprophylline (also known as

Dyphylline). Diprophylline, a xanthine derivative, is a bronchodilator and vasodilator utilized in

the management of respiratory ailments such as asthma and bronchitis.[1][2] This document

outlines established synthesis routes from theophylline, details purification protocols, presents

quantitative data in a structured format, and includes visualizations of the reaction pathway and

purification workflow to aid in comprehension and practical application.

Physicochemical Properties of Diprophylline
A foundational understanding of Diprophylline's properties is crucial for its synthesis and

handling.
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Property Value Reference

Molecular Formula C10H14N4O4 [3][4]

Molar Mass 254.24 g/mol [4]

Melting Point 155-163.5 °C

Appearance White crystalline powder

Solubility

Freely soluble in water; slightly

soluble in ethanol; sparingly

soluble in chloroform. 1g

dissolves in 3ml of water at

25°C.

Synthesis of Diprophylline
The primary and most documented method for synthesizing Diprophylline is through the

alkylation of theophylline. This process involves the reaction of theophylline with a suitable 2,3-

dihydroxypropylating agent under basic conditions.

Synthesis Pathway
The general synthesis pathway involves the deprotonation of theophylline at the N-7 position

by a base, followed by nucleophilic substitution with an appropriate electrophile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670689#basic-research-into-the-synthesis-and-
purification-of-diprophylline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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